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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B091523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Citronellyl Formate, a key

ingredient in the fragrance industry, for professionals in research, development, and

formulation. This document details its chemical properties, olfactory profile, and applications,

alongside standardized protocols for its evaluation.

Introduction to Citronellyl Formate
Citronellyl Formate (CAS No. 105-85-1) is an ester renowned for its fresh, floral, and fruity

aroma.[1] It is a versatile ingredient used to impart a natural-smelling rosiness with green and

citrus nuances to a wide array of fragranced products.[2][3] Chemically, it is the formate ester of

citronellol.[4]

Olfactory Profile and Applications
Citronellyl Formate possesses a complex and multifaceted scent profile, making it a valuable

component in a perfumer's palette.

Odor Description: A fresh, green, and rosy scent with fruity undertones, often described as

reminiscent of geranium, bergamot, and rose petals with hints of citrus and a subtle waxy,

honey-like sweetness.[5][6]
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Floral Accords: It is a cornerstone in the creation of realistic rose and geranium accords,

providing a fresh, dewy petal character.[5][7] It also blends well in lily-of-the-valley (muguet)

and other white floral compositions, adding a natural green lift.[8]

Fruity Compositions: Its inherent fruitiness is leveraged in fragrances with notes of apricot

and peach.[7]

Citrus and Fresh Scents: The citrus and grapefruit rind-like facets of Citronellyl Formate
make it an excellent top note ingredient to enhance freshness and sparkle in citrus and

fougère fragrances.[7]

Functional Fragrances: Due to its good stability, it is frequently used in personal care and

household products such as soaps, lotions, shampoos, and detergents.[4][8][9] It is

particularly effective in soap perfumes where its fresh character holds up well in alkaline

conditions.[5]

Recommended Usage Levels: The concentration of Citronellyl Formate in a fragrance

concentrate can range from traces up to 10%, depending on the desired effect.[5] In flavor

concentrates, its use is much lower, typically up to 100 ppm.[6]

Quantitative Data Summary
The following tables summarize the key quantitative data for Citronellyl Formate.

Table 1: Physicochemical Properties of Citronellyl Formate
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Property Value Reference

Molecular Formula C₁₁H₂₀O₂ [4]

Molecular Weight 184.28 g/mol [4]

CAS Number 105-85-1 [1]

Appearance
Clear, colorless to pale yellow

liquid
[1]

Density 0.885 - 0.899 g/cm³ at 25 °C [1][2]

Boiling Point 230 - 236 °C [1][2]

Flash Point 92 - 93 °C [4]

Vapor Pressure 0.03 mmHg at 25 °C [6]

Solubility
Soluble in alcohol and most

oils; Insoluble in water.
[10]

log P 3.8 - 3.9 [4][6]

Refractive Index 1.440 - 1.450 at 20 °C [2]

Odor Threshold Data not available [1][8]

Taste Threshold
20 ppm (floral, waxy, fruity,

citrus, tangerine)
[10]

Table 2: Stability Profile of Citronellyl Formate
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Condition Stability Reference

Overall Generally stable [4]

Acidic Conditions
May hydrolyze to form formic

acid
[2]

Alkaline Conditions (e.g.,

Soap)
Good stability [5]

Oxidizing Conditions (e.g.,

Bleach)
Poor stability [5]

Fine Fragrance (Alcoholic) Excellent stability [11]

Antiperspirant/Deodorant Good stability [5]

Shampoo/Body Lotion Good stability [5]

Powder Detergent Moderate stability [11]

Experimental Protocols
Detailed methodologies for the evaluation of Citronellyl Formate in fragrance applications are

provided below.

Sensory Evaluation of Citronellyl Formate
Objective: To assess the olfactory characteristics of Citronellyl Formate in a standardized and

reproducible manner.

Materials:

Citronellyl Formate sample

Odorless smelling strips (blotters)

Ethanol (perfumer's grade, odorless)

Glass beakers
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Pipettes

Controlled environment (odor-free room with consistent temperature and humidity)

Protocol:

Preparation of Solutions: Prepare a 10% solution of Citronellyl Formate in ethanol to

facilitate evaluation. For certain applications, evaluations of the neat material may also be

necessary.

Dipping the Smelling Strips: Dip the narrow end of a smelling strip into the prepared solution

for approximately 2-3 seconds, ensuring about 1 cm of the strip is submerged.

Initial Evaluation (Top Notes): Immediately after dipping, wave the smelling strip about 10-15

cm from the nose and inhale gently. Record the initial impressions, focusing on the most

volatile (top note) characteristics.

Evaluation Over Time (Heart and Base Notes): Place the smelling strip on a labeled holder

and evaluate its scent profile at regular intervals (e.g., 5 minutes, 30 minutes, 1 hour, 4

hours, and 24 hours). This allows for the assessment of the evolution of the fragrance, from

the heart notes to the longer-lasting base notes. Note the tenacity (how long the odor is

perceptible).

Data Recording: For each time point, record detailed descriptors of the scent, including its

character (e.g., rosy, green, fruity), intensity (on a scale of 1 to 10), and any other

observations.

Panelist Considerations: For formal sensory panels, ensure panelists are in a quiet,

distraction-free environment.[12] To prevent olfactory fatigue, limit the number of samples

evaluated in one session and provide breaks.[13]

Gas Chromatography-Olfactometry (GC-O) Analysis
Objective: To separate the volatile constituents of a fragrance oil containing Citronellyl
Formate and identify the odor-active compounds.

Materials and Equipment:
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Gas Chromatograph (GC) with a Flame Ionization Detector (FID) or Mass Spectrometer

(MS)

Olfactory Detection Port (ODP)

Appropriate GC column (e.g., non-polar or mid-polar capillary column)

Helium (carrier gas)

Fragrance sample containing Citronellyl Formate

Syringe for injection

Protocol:

Sample Preparation: Dilute the fragrance oil in a suitable solvent (e.g., ethanol or

dichloromethane) to an appropriate concentration for GC analysis.

Instrument Setup:

Install the GC column and connect the outlet to a splitter that directs the effluent to both

the detector (FID/MS) and the ODP. A split ratio of 1:1 is common.

Set the GC parameters, including injector temperature, oven temperature program, carrier

gas flow rate, and detector settings. The temperature program should be optimized to

achieve good separation of the fragrance components.

Analysis:

Inject the prepared sample into the GC.

As the compounds elute from the GC column, a trained analyst (assessor) sniffs the

effluent at the ODP.

The assessor records the time, duration, and a detailed description of each odor

perceived.
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Simultaneously, the detector (FID/MS) records the chromatogram, providing data on the

retention time and abundance of each compound. The MS provides structural information

for identification.

Data Correlation: Correlate the sensory data from the ODP with the instrumental data from

the detector. This allows for the identification of the specific compounds responsible for the

different notes in the fragrance.

Mandatory Visualizations
The following diagrams illustrate key concepts related to the application and evaluation of

Citronellyl Formate.
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Caption: Olfactory Signaling Pathway for Odorant Perception.
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Caption: Workflow for Sensory Evaluation of Citronellyl Formate.
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Caption: Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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